Cas no 2137089-60-0 ((1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid)

• Product Name: (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid
• CAS No: 2137089-60-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 5548058
• PubChem ID: 165456557
• Update Time: 2025-10-29

(1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705395
• (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid
• 2137621-29-3
• EN300-705365
• 2137089-60-0

• Inchi： 1S/C7H12O2/c1-3-5-4-7(5,2)6(8)9/h5H,3-4H2,1-2H3,(H,8,9)/t5-,7-/m1/s1
• InChI Key： VFNUAZMERKWUOT-IYSWYEEDSA-N
• SMILES： OC([C@]1(C)C[C@H]1CC)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid

Exploring the Unique Properties and Applications of (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid (CAS No. 2137089-60-0)

The compound (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid (CAS No. 2137089-60-0) is a chiral cyclopropane derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and specialty chemicals. Its unique stereochemistry and functional group arrangement make it a valuable building block for complex molecular architectures. In this comprehensive overview, we delve into its chemical properties, synthesis methods, and emerging applications while addressing frequently asked questions in modern research.

Chemically classified as a cyclopropane carboxylic acid derivative, this compound features a strained three-membered ring system with specific R-configuration at both chiral centers. The presence of both ethyl and methyl substituents on the cyclopropane ring creates distinctive steric and electronic properties that influence its reactivity. The carboxylic acid functionality enhances its versatility as an intermediate, allowing for various derivatization possibilities through esterification, amidation, or reduction reactions.

Recent advances in asymmetric synthesis methodologies have made (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid more accessible to researchers. Modern approaches often employ chiral auxiliaries or catalytic asymmetric hydrogenation techniques to achieve high enantiomeric purity. The development of efficient synthetic routes to such strained ring systems remains an active area of investigation, with many researchers exploring metal-catalyzed cyclopropanation reactions or enzymatic resolution methods.

In pharmaceutical applications, this compound serves as a key chiral synthon for drug discovery programs. Its rigid cyclopropane scaffold is particularly valuable in medicinal chemistry, where it can be used to constrain molecular conformations and improve metabolic stability. The compound's structural features make it relevant to current research trends in GPCR-targeted therapeutics and enzyme inhibitor design, addressing common search queries about "chiral building blocks for drug development."

The material science community has shown growing interest in (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid for developing advanced polymers with unique mechanical properties. The strained ring system can impart interesting characteristics to polymeric materials, making them suitable for specialized applications. This aligns with current industry searches for "novel monomers for high-performance materials" and "sustainable polymer additives."

Analytical characterization of this compound typically involves a combination of techniques, including chiral HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. The compound's specific rotation and other physical properties are crucial quality parameters that researchers frequently investigate, as evidenced by common search terms like "cyclopropane derivative characterization methods."

From a commercial perspective, (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid has seen increasing demand in the fine chemicals market. Suppliers typically offer it in various purity grades, ranging from technical grade for bulk applications to ultra-high purity for pharmaceutical uses. Current market trends show particular interest from companies specializing in custom synthesis and contract research organizations, reflecting broader industry movements toward outsourcing specialized chemical production.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for carboxylic acids. While not classified as hazardous under major regulatory frameworks, proper storage conditions (typically cool, dry environments under inert atmosphere) are recommended to maintain stability. These practical aspects generate frequent queries about "storage of chiral carboxylic acids" and "handling sensitive organic compounds."

Future research directions for (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid may explore its potential in emerging areas such as bioorthogonal chemistry or as a precursor for advanced materials. The compound's unique structural features continue to inspire innovative applications, particularly in interdisciplinary research combining synthetic chemistry with biological or materials science approaches. This aligns with growing academic and industrial interest in "multifunctional chiral intermediates."

For researchers considering working with this compound, numerous technical resources are available regarding its physical properties, spectral data, and synthetic applications. The scientific literature contains several detailed studies on related cyclopropane derivatives, providing valuable reference points for experimental design. Common search patterns indicate strong interest in "cyclopropane synthesis protocols" and "stereoselective reactions of strained rings."

In conclusion, (1R,2R)-2-ethyl-1-methylcyclopropane-1-carboxylic acid represents an important chiral intermediate with diverse applications across multiple scientific disciplines. Its combination of stereochemical complexity, functional group versatility, and strained ring architecture makes it a compound of continuing interest in both academic and industrial settings. As synthetic methodologies advance and new applications emerge, this molecule is likely to maintain its relevance in cutting-edge chemical research and development.